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For researchers, scientists, and drug development professionals, this guide provides a
comparative overview of analytical approaches for the quantification of N-Nitrosovarenicline,
a nitrosamine impurity of concern in varenicline drug products. While formal inter-laboratory
comparison studies are not publicly available, this document compiles and analyzes data from
regulatory bodies and scientific publications to offer insights into method performance and
results from different analytical approaches.

In 2021, the U.S. Food and Drug Administration (FDA) reported the presence of N-
Nitrosovarenicline in some varenicline products, a medication for smoking cessation.[1][2]
This discovery prompted recalls and highlighted the need for robust analytical methods to
quantify this potential carcinogen.[3][4][5] The FDA has established an acceptable daily intake
limit of 37 ng for N-Nitrosovarenicline.[1][3][6]

This guide presents a summary of quantitative data from FDA laboratory analyses of various
varenicline products, alongside a comparison of analytical methodologies from the FDA and
other scientific sources.
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Quantitative Data Summary

The following table summarizes the levels of N-Nitrosovarenicline found in different

varenicline products as reported by the FDA. This data, while not from a formal round-robin

study, provides a snapshot of the varying levels of this impurity across different manufacturers

and lots, reflecting the application of analytical methods in a real-world regulatory setting.

Table 1: N-Nitrosovarenicline Levels in Varenicline Products (FDA Laboratory Analysis)[1]

N-nitroso-
varenicline N-nitroso-
level in varenicline
Manufacturer Product Lots Tested micrograms/ta  level in parts
blet per million
(nanogramsi/ta  (ppm)
blet)
EA6080,
EC9841,
_ Chantix EC9847, 0.15-0.47 (150-
Pfizer o 155-474
(varenicline) Img EC9848, 470)
EX2099,
DR5086
Par o 31960807,
) Varenicline 1 mg 0.003 (3) 3
Pharmaceuticals 31960801
o TG2183,
APO-Varenicline 0.027-0.044 (27-
Apotex TG2181, 27-44
Tartrate 1 mg 44)
TG2182
o TG2180,
APO-Varenicline 0.014-0.021 (14-
Apotex TG2178, 27-42
Tartrate 0.5 mg 21)
TG2179

Comparison of Analytical Method Performance

Various high-sensitivity analytical methods have been developed for the quantification of N-

Nitrosovarenicline. The most common technique is Liquid Chromatography with Mass
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Spectrometry (LC-MS). The table below compares key performance parameters of methods

published by the FDA and other organizations.

Table 2: Comparison of N-Nitrosovarenicline Quantification Method Parameters

) Research
SCIEX Shimadzu .
Parameter FDA Method[7] Article
Method[3] Method[8]
Method[9]
Liquid
QTRAP 5500+
) LCMS-9050 Chromatography
Instrumentation LC-ESI-HRMS System (LC-
(LC/MS-QTOF) Mass
MS/MS)
Spectrometry
Limit of Detection Not explicitly
0.2 ppm 0.02 ng/mL 0.13 ppm
(LOD) stated
Limit of o
o Not explicitly
Quantitation 1.0 ppm 0.10 ng/mL 0.66 ppm
stated
(LOQ)
) 9.64 ppm - 80.31
Linear Range 1.0 - 200 ppm 0.1 - 50 ng/mL 0.1 -50 ng/mL
ppm
Not explicitly Average of 95.86% - 98.92% -
Recovery
stated 102.0% 106.65% 118.78%

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in this guide.

These protocols outline the sample preparation and analytical conditions used for the

guantification of N-Nitrosovarenicline.

FDA Published Method (LC-ESI-HRMS)[7][10]

o Sample Preparation (Drug Product):

o Crush an appropriate number of tablets to achieve a target concentration of 0.5 mg/mL

varenicline in methanol.
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[e]

Transfer the crushed powder to a 15 mL glass centrifuge tube.

o

Add the appropriate volume of methanol and vortex for about a minute.

[¢]

Shake the sample for 40 minutes using a mechanical wrist-action shaker.

[¢]

Centrifuge the sample for 15 minutes at 4500 rpm.

[e]

Filter the supernatant using a 0.22 um PVDF syringe filter into an HPLC vial for analysis.

o Sample Preparation (Drug Substance):

o Accurately weigh approximately 43 mg of varenicline tartrate drug substance and transfer
it to a 50 mL volumetric flask.

o Dilute to volume with methanol and mix until fully dissolved.

o Filter the solution using a 0.22 um PVDF syringe filter into an HPLC vial for analysis.
o Chromatographic Conditions:

o Mobile Phase A: Water with 0.1% Formic Acid

o Mobile Phase B: Methanol with 0.1% Formic Acid

o Detection: High-resolution and high-mass accuracy (HRAM) mass spectrometer monitoring
the accurate m/z value of the protonated impurity ion.

SCIEX Application Note Method (QTRAP 5500+ System)[3]
e Sample Preparation:
o Crush a suitable amount of varenicline tablets.

o Weigh approximately 5 mg of the crushed tablet and dilute with methanol to a
concentration of 1 mg/mL.

o Vortex the solution for 30 seconds, followed by sonication for 15 minutes.
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o Standard Preparation:

o Weigh approximately 5 mg of N-Nitrosovarenicline reference standard and dilute with
methanol to a concentration of 1 mg/mL.

o Vortex for 30 seconds and sonicate for approximately 10 minutes to dissolve.
o Prepare a series of standard solutions ranging from 0.02 to 50 ng/mL.
Shimadzu Application Note Method (LCMS-9050)[8]
o Sample Preparation (Drug Product):
o Grind an appropriate number of varenicline tartrate tablets into a fine powder.

o Accurately weigh an appropriate amount of the powder and dissolve it in methanol to
prepare a solution with a varenicline concentration of 0.5 mg/mL.

o Sonicate the solution for 40 minutes.
o Centrifuge at 4500 rpm for 15 minutes.
o Filter the supernatant through a membrane filter to obtain the test solution.
o Sample Preparation (API):
o Accurately weigh 48 mg of varenicline tartrate API sample into a centrifuge tube.
o Add 50 mL of methanol and vortex to dissolve.
o Filter the solution through a membrane filter to obtain the test solution.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the quantification of N-
Nitrosovarenicline in pharmaceutical products.
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Sample & Standard Preparation
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\
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\

Final Report (Concentration of N-N@
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Caption: General workflow for N-Nitrosovarenicline quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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